2-{[5-(1-adamantyl)-1,3,4-oxadiazol-2-yl]thio}-N-cyclohexylacetamide
Overview
Description
2-{[5-(1-adamantyl)-1,3,4-oxadiazol-2-yl]thio}-N-cyclohexylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is commonly referred to as ADX71743 and has been found to possess unique biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
ADX71743 acts as a positive allosteric modulator of the GABA-A receptor, which is a ligand-gated ion channel that is widely distributed in the brain. The binding of ADX71743 to the GABA-A receptor enhances the activity of the receptor, leading to an increase in the inhibitory neurotransmission mediated by GABA. This results in the sedative and anxiolytic effects observed with ADX71743.
Biochemical and Physiological Effects
ADX71743 has been found to have various biochemical and physiological effects, including sedation, anxiolysis, and muscle relaxation. These effects are mediated by the modulation of the GABA-A receptor activity, which is involved in the regulation of neuronal excitability and the inhibition of neurotransmission.
Advantages and Limitations for Lab Experiments
The advantages of using ADX71743 in lab experiments include its unique biochemical and physiological effects, which make it a promising candidate for the development of new drugs for the treatment of anxiety disorders. However, the limitations of using ADX71743 include its potential side effects and the need for further research to fully understand its mechanism of action and pharmacological properties.
Future Directions
There are various future directions for the research on ADX71743, including the development of new drugs based on its structure and the investigation of its potential therapeutic applications in various fields such as neuroscience and pharmacology. Additionally, further research is needed to fully understand the mechanism of action and pharmacological properties of ADX71743 to optimize its use in lab experiments and potential clinical applications.
Scientific Research Applications
ADX71743 has been found to have potential applications in various scientific research fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, ADX71743 has been found to modulate the activity of the GABA-A receptor, which is involved in the regulation of neuronal excitability. In pharmacology, ADX71743 has been found to have anxiolytic and sedative effects, making it a promising candidate for the development of new drugs for the treatment of anxiety disorders. In medicinal chemistry, ADX71743 has been used as a lead compound for the development of new drugs with improved pharmacological properties.
properties
IUPAC Name |
2-[[5-(1-adamantyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-cyclohexylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O2S/c24-17(21-16-4-2-1-3-5-16)12-26-19-23-22-18(25-19)20-9-13-6-14(10-20)8-15(7-13)11-20/h13-16H,1-12H2,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTLPDDDFIXMVAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CSC2=NN=C(O2)C34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.